Cas no 1339598-64-9 (2-4-(trifluoromethyl)phenylcyclopentan-1-amine)

• Product Name: 2-4-(trifluoromethyl)phenylcyclopentan-1-amine
• CAS No: 1339598-64-9
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 4589482
• PubChem ID: 62802109
• Update Time: 2023-11-22

2-4-(trifluoromethyl)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)phenyl]cyclopentan-1-amine
• Cyclopentanamine, 2-[4-(trifluoromethyl)phenyl]-
• 2-4-(trifluoromethyl)phenylcyclopentan-1-amine

• Inchi： 1S/C12H14F3N/c13-12(14,15)9-6-4-8(5-7-9)10-2-1-3-11(10)16/h4-7,10-11H,1-3,16H2
• InChI Key： ARWAAPSLJYIWMJ-UHFFFAOYSA-N
• SMILES： C1(N)CCCC1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 229.108
• Monoisotopic Mass: 229.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 275.7±40.0 °C at 760 mmHg
• Flash Point: 121.2±20.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-4-(trifluoromethyl)phenylcyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)